Benzonitrile, 4-(4-(methylsulfonyl)phenoxy)-

• CAS RN: 83642-27-7
• Molecular Formula: C14H11NO3S
• Molecular Weight: 273.31 g/mol
• IUPAC Name: 4-(4-methylsulfonylphenoxy)benzonitrile
• InChI: InChI=1S/C14H11NO3S/c1-19(16,17)14-8-6-13(7-9-14)18-12-4-2-11(10-15)3-5-12/h2-9H,1H3
• InChI Key: AMBZZIOOUCCXPP-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=CC=C(C=C1)OC2=CC=C(C=C2)C#N

Description

Benzonitrile, 4-(4-(methylsulfonyl)phenoxy)- is a useful research compound. Its molecular formula is C14H11NO3S and its molecular weight is 273.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 5.23 g (0.0300 mole) of 4-fluorophenyl methyl sulfone, 7.15 g (0.0600 mole) of 4-cyanophenol, 8.29 g (0.0600 mole) of anhydrous K2CO3 and 90 ml of sulfolane was heated at 150° C. for 3.5 hrs. The mixture was cooled and poured into a solution of 100 ml of 20% aqueous NaOH and 500 ml of water. Extraction of the basic solution with diethyl ether afforded 2.3 g (28% yield) of product after removal of solvent in vacuo. The product was purified by column chromatography using silica gel as the support and chloroform as the eluent. The purified 4-(4-(methylsulfonyl)phenoxy)benzonitrile was found to have a melting point of 127°-128.5° C.